Cas no 29568-32-9 (Benzoyl chloride, 3-chloro-2-methoxy-)

• Product Name: Benzoyl chloride, 3-chloro-2-methoxy-
• CAS No: 29568-32-9
• MF: C₈H₆Cl₂O₂
• MW: 205.03804063797
• CID: 3931964
• Update Time: 2025-04-23

Benzoyl chloride, 3-chloro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3-chloro-2-methoxy-

• Inchi： 1S/C8H6Cl2O2/c1-12-7-5(8(10)11)3-2-4-6(7)9/h2-4H,1H3
• InChI Key： NMJDWNDGFCTDNP-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC=CC(Cl)=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzoyl chloride, 3-chloro-2-methoxy-

3-Chloro-2-Methoxybenzoyl Chloride: A Comprehensive Overview

3-Chloro-2-methoxybenzoyl chloride (CAS No. 29568-32-9) is a versatile and highly reactive aromatic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound, also referred to as chlorobenzoyl chloride or methoxybenzoyl chloride, is characterized by its unique chemical structure, which includes a benzene ring substituted with a chlorine atom at the 3-position and a methoxy group at the 2-position, along with a reactive acyl chloride functional group.

The synthesis of 3-chloro-2-methoxybenzoyl chloride typically involves the chlorination of an appropriate precursor followed by acylation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the environmental footprint associated with its production. The compound's reactivity stems from the electron-withdrawing effects of both the chlorine and methoxy groups, which enhance the electrophilicity of the acyl chloride moiety. This makes it an excellent substrate for various nucleophilic acyl substitutions, including reactions with alcohols, amines, and phenols.

One of the most notable applications of 3-chloro-2-methoxybenzoyl chloride is in the synthesis of biologically active molecules. Researchers have utilized this compound to construct complex heterocyclic frameworks, which are critical components of many pharmaceutical agents. For instance, recent studies have demonstrated its utility in the construction of quinazoline derivatives, which exhibit potent anti-cancer activity. The ability to introduce both chlorine and methoxy substituents into these frameworks allows for fine-tuning of pharmacokinetic properties such as solubility and bioavailability.

In addition to its role in drug discovery, 3-chloro-2-methoxybenzoyl chloride has found applications in materials science. Its use as a building block for advanced polymers and coatings has been explored due to its ability to form stable amide bonds under mild conditions. Recent research highlights its potential in developing self-healing polymers, where the reactivity of the acyl chloride group facilitates dynamic covalent bonding networks.

The chemical stability of 3-chloro-2-methoxybenzoyl chloride is another area of active investigation. Studies have shown that while it is stable under dry conditions, exposure to moisture can lead to hydrolysis, producing the corresponding carboxylic acid. To address this limitation, researchers have developed novel stabilization techniques, including encapsulation within porous materials or incorporation into polymer matrices, which extend its shelf life and enhance its suitability for large-scale applications.

From an environmental standpoint, understanding the degradation pathways of 3-chloro-2-methoxybenzoyl chloride is crucial for minimizing ecological impact. Recent eco-toxicological studies have revealed that under aerobic conditions, this compound undergoes rapid microbial degradation, reducing its persistence in aquatic environments. These findings underscore the importance of proper waste management practices during its production and use.

In conclusion, 3-chloro-2-methoxybenzoyl chloride (CAS No. 29568-32-9) stands as a pivotal molecule in modern chemistry due to its unique reactivity and diverse applications. Ongoing research continues to unlock new potential uses while addressing challenges related to synthesis efficiency and environmental compatibility. As a result, this compound remains at the forefront of chemical innovation across multiple disciplines.